N-[4-(1-piperidinylcarbonyl)phenyl]-1-naphthamide

• IUPAC Name: N-[4-(piperidine-1-carbonyl)phenyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C23H22N2O2/c26-22(21-10-6-8-17-7-2-3-9-20(17)21)24-19-13-11-18(12-14-19)23(27)25-15-4-1-5-16-25/h2-3,6-14H,1,4-5,15-16H2,(H,24,26)
• InChI Key: MDQIIHYUUCHJEW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H22N2O2
• Molecular Weight: 358.4 g/mol

Description

N-[4-(1-piperidinylcarbonyl)phenyl]-1-naphthamide is a small molecule that has been synthesized and studied for its potential therapeutic applications. It belongs to the class of compounds known as Naphthamides, which have been shown to exhibit various biological activities such as anti-inflammatory, anti-tumor, and anti-viral effects.

Mechanism of Action

The mechanism of action of N-[4-(1-piperidinylcarbonyl)phenyl]-1-naphthamide is not fully understood. However, it has been suggested that this compound may exert its biological effects by modulating the activity of various enzymes and signaling pathways. For example, it has been shown to inhibit the activity of PDEs, which are involved in the regulation of cyclic nucleotide levels and intracellular signaling pathways.
Biochemical and Physiological Effects:
N-[4-(1-piperidinylcarbonyl)phenyl]-1-naphthamide has been shown to exhibit various biochemical and physiological effects. In preclinical studies, this compound has been shown to exhibit anti-inflammatory and anti-tumor effects. It has also been shown to inhibit the activity of PDEs, which are involved in the regulation of intracellular signaling pathways.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[4-(1-piperidinylcarbonyl)phenyl]-1-naphthamide is its potential therapeutic applications. This compound has been shown to exhibit various biological activities such as anti-inflammatory, anti-tumor, and anti-viral effects. However, one of the limitations of this compound is its low solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-[4-(1-piperidinylcarbonyl)phenyl]-1-naphthamide. One possible direction is the development of more potent and selective analogs of this compound. Another direction is the investigation of the mechanism of action of this compound and its potential targets in various signaling pathways. Additionally, the therapeutic potential of N-[4-(1-piperidinylcarbonyl)phenyl]-1-naphthamide in various disease models could also be explored.
In conclusion, N-[4-(1-piperidinylcarbonyl)phenyl]-1-naphthamide is a small molecule that has gained significant attention in scientific research due to its potential applications in drug discovery. This compound has been shown to exhibit various biological activities such as anti-inflammatory, anti-tumor, and anti-viral effects. However, more research is needed to fully understand the mechanism of action of this compound and its potential targets in various signaling pathways.

Scientific Research Applications

N-[4-(1-piperidinylcarbonyl)phenyl]-1-naphthamide has been studied for its potential applications in drug discovery. It has been shown to exhibit inhibitory activity against various enzymes such as phosphodiesterases (PDEs), which are involved in the regulation of intracellular signaling pathways. This compound has also been shown to exhibit anti-inflammatory and anti-tumor effects in preclinical studies.